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Compound of Interest

Compound Name: 2,4-Dimethyl-3-heptanone

Cat. No.: B091281

Introduction

2,4-Dimethyl-3-heptanone is a volatile organic compound (VOC) with the chemical formula
C9H180.[1][2] As a branched-chain aliphatic ketone, its chemical structure and physical
properties give rise to its presence and significance in a variety of scientific fields, from food
science and chemical ecology to analytical chemistry and toxicology. This technical guide
provides an in-depth exploration of 2,4-dimethyl-3-heptanone, offering researchers, scientists,
and drug development professionals a detailed understanding of its synthesis, analytical
detection, and multifaceted roles as a VOC. The information presented herein is intended to
serve as a practical resource for experimental design and a foundation for further investigation
into this intriguing molecule.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2,4-dimethyl-3-heptanone is
fundamental to its study. These properties dictate its volatility, solubility, and chromatographic
behavior, which are critical considerations for its extraction, analysis, and understanding its
environmental fate.
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Property Value Source

Molecular Formula C9H180 [1112]

Molecular Weight 142.24 g/mol [1]12]

CAS Number 18641-71-9 [1][2]

Boiling Point 170 °C [3]

Density 0.812 g/mL [3]

Flash Point 44 °C (111 °F) [3]
Sparingly soluble in

Solubility chloroform, slightly soluble in [3]
methanol.

IUPAC Name 2,4-dimethylheptan-3-one [2]

Synthesis of 2,4-Dimethyl-3-heptanone

The synthesis of 2,4-dimethyl-3-heptanone is typically achieved through a two-step process

involving a Grignard reaction followed by oxidation of the resulting secondary alcohol. This

approach offers a versatile and reliable method for obtaining the target ketone. While specific

literature for the synthesis of 2,4-dimethyl-3-heptanone is not abundant, the synthesis of

structurally similar ketones such as 4-methyl-3-heptanone provides a well-established

framework.[4][5]

Logical Workflow for Synthesis
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Step 1: Grignard Reaction
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Caption: Synthetic pathway for 2,4-dimethyl-3-heptanone.

Experimental Protocol: Grighard Synthesis and
Oxidation

This protocol is adapted from established methods for the synthesis of analogous ketones.[4]

[5]
Step 1: Synthesis of 2,4-Dimethyl-3-heptanol via Grignard Reaction

o Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is thoroughly dried
to prevent quenching of the Grignard reagent.

o Grignard Reagent Formation: In the flask, combine magnesium turnings with anhydrous
diethyl ether under a nitrogen atmosphere.

» Slowly add a solution of 2-bromobutane in anhydrous diethyl ether from the dropping funnel
to initiate the formation of sec-butylmagnesium bromide. The reaction is exothermic and may
require cooling to maintain a gentle reflux.
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» Reaction with Aldehyde: Once the Grignard reagent has formed, cool the flask in an ice bath.

e Add a solution of isovaleraldehyde (3-methylbutanal) in anhydrous diethyl ether dropwise
from the dropping funnel.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours or until completion, which can be monitored by thin-layer chromatography
(TLC).

o Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with diethyl ether.

« Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to obtain crude 2,4-dimethyl-3-heptanol.[6][7]

Step 2: Oxidation of 2,4-Dimethyl-3-heptanol

o Oxidizing Agent Preparation: Prepare a solution of an oxidizing agent, such as pyridinium
chlorochromate (PCC) in dichloromethane or a solution of sodium dichromate in sulfuric acid
and water.

» Oxidation Reaction: Dissolve the crude 2,4-dimethyl-3-heptanol in an appropriate solvent
(e.g., dichloromethane for PCC).

o Slowly add the oxidizing agent to the alcohol solution while stirring. The reaction progress
can be monitored by TLC.

o Work-up: Upon completion, the work-up procedure will depend on the oxidizing agent used.
For PCC, the mixture is typically filtered through a pad of silica gel or celite to remove the
chromium salts. For dichromate oxidation, the reaction mixture is extracted with an organic
solvent.

 Purification: The resulting crude 2,4-dimethyl-3-heptanone can be purified by distillation or
column chromatography to yield the final product.
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Analytical Detection and Quantification

The volatile nature of 2,4-dimethyl-3-heptanone makes it amenable to analysis by gas
chromatography (GC), often coupled with mass spectrometry (MS) for definitive identification
and quantification. Headspace solid-phase microextraction (HS-SPME) is a particularly
effective and solvent-free sample preparation technique for extracting volatile ketones from
various matrices.[8][9]

Workflow for HS-SPME-GC-MS Analysis

Sample Preparation Equilibration Headspace SPME Thermal Desorption . MS Detection Data Analysis and
L ) GC Separation A I
(e.g., in vial) Extraction and Identification Quantification
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Caption: Analytical workflow for 2,4-dimethyl-3-heptanone.

Detailed Protocol: HS-SPME-GC-MS Analysis

This protocol provides a general framework for the analysis of 2,4-dimethyl-3-heptanone in
various sample types.[8][10][11]

e Sample Preparation:

o Accurately weigh or measure a known amount of the sample into a headspace vial (e.g.,
10 or 20 mL).

o For solid samples, the addition of a small amount of water may be necessary to facilitate
the release of volatiles.

o For quantitative analysis, add a known amount of an appropriate internal standard (e.g., a
deuterated analog or a structurally similar ketone not present in the sample).

o Immediately seal the vial with a PTFE-faced septum and an aluminum cap.

e HS-SPME Procedure:
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o Select an appropriate SPME fiber. A divinylbenzene/carboxen/polydimethylsiloxane
(DVB/CAR/PDMS) fiber is often a good choice for a broad range of volatile compounds,
including ketones.[10]

o Place the sealed vial in a heating block or autosampler with agitation.

o Equilibrate the sample at a specific temperature (e.g., 40-60 °C) for a set time (e.g., 10-20
minutes) to allow the analytes to partition into the headspace.

o Expose the SPME fiber to the headspace for a defined extraction time (e.g., 20-40
minutes) at the same or a slightly elevated temperature.

e GC-MS Analysis:

o Injection: Retract the fiber and immediately introduce it into the heated injection port of the
GC, where the analytes are thermally desorbed.

o GC Column: Use a suitable capillary column, such as a mid-polar column (e.g., DB-624)
or a non-polar column (e.g., DB-5ms), for separation.

o Oven Temperature Program: A typical program might start at a low temperature (e.g., 40
°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250 °C) to
elute all compounds.

o MS Parameters:
» |onization: Electron ionization (EI) at 70 eV is standard.

» Mass Range: Scan a mass range appropriate for the target analyte and potential
interferences (e.g., m/z 40-300).

» Data Acquisition: Full scan mode is used for identification, while selected ion monitoring
(SIM) mode can be used for enhanced sensitivity in quantitative analysis.

o Data Analysis:

o lIdentify 2,4-dimethyl-3-heptanone by comparing its retention time and mass spectrum
with that of an authentic standard or by matching the spectrum to a library (e.g., NIST).
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o For quantification, construct a calibration curve using standards of known concentrations
and the internal standard.

Significance as a Volatile Organic Compound
Role in Food and Flavor Chemistry

2,4-Dimethyl-3-heptanone has been identified as a volatile component in certain food
products. For instance, it has been used in the characterization of key differential volatile
components in different grades of Dianhong Congou tea infusions.[1] The presence and
concentration of such ketones can significantly contribute to the overall aroma profile of foods
and beverages.[12] Their formation can be a result of lipid oxidation or other chemical
transformations during processing and storage.[13]

Function as a Semiochemical

In the realm of chemical ecology, branched-chain ketones often serve as semiochemicals,
which are chemicals that convey information between organisms. While specific evidence for
2,4-dimethyl-3-heptanone is limited, the closely related 4-methyl-3-heptanone is a known
alarm pheromone for several species of ants, including Pogonomyrmex barbatus (the harvester
ant) and Atta texana (the Texas leaf-cutting ant).[4][14] The biosynthesis of such pheromones
has been shown to follow a polyketide/fatty acid-type metabolic route from propionate units.[15]
[16] It is plausible that 2,4-dimethyl-3-heptanone could also function as a semiochemical in
certain insect species, a hypothesis that warrants further investigation.

Toxicological Profile

The toxicological data specifically for 2,4-dimethyl-3-heptanone is not extensively available.
Therefore, a read-across approach from structurally similar ketones is often employed to
assess its potential hazards.

 Inhalation Toxicity: In general, the inhalation toxicity of ketones is considered to be low.[17]
Short-term exposure to high concentrations of some ketones can cause irritation to the
respiratory tract.[18][19] For instance, studies on methyl isobutyl ketone in rats and mice
indicated maternal and fetotoxicity at high exposure concentrations (3000 ppm), but no
adverse effects at lower concentrations (1000 ppm and 300 ppm).[20]
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» Dermal Toxicity: Dermal exposure to ketones can cause skin irritation.[13] However, studies
on macrocyclic and alkyl cyclic ketones used as fragrance ingredients have generally shown
them to have low dermal toxicity and sensitization potential at typical exposure levels.[21][22]
Acute and repeated dermal toxicity studies of alkenones in rats indicated they were not
significant skin irritants.[23]

o Eye Irritation: Based on GHS classifications for 2,4-dimethyl-3-heptanone, it is predicted to
cause serious eye irritation.[2]

It is crucial for researchers to handle 2,4-dimethyl-3-heptanone with appropriate personal
protective equipment, including safety glasses and gloves, and to work in a well-ventilated area
to minimize exposure.

Conclusion

2,4-Dimethyl-3-heptanone is a volatile organic compound with relevance in diverse scientific
disciplines. Its synthesis via Grignard reaction and subsequent oxidation is a well-established
chemical transformation. The analysis of this compound is effectively achieved using HS-
SPME-GC-MS, a sensitive and robust technique. While its roles in food chemistry and as a
potential semiochemical are emerging, further research is needed to fully elucidate its
biological functions and to establish a comprehensive toxicological profile. This guide provides
a solid foundation of technical information to aid researchers in their investigations of 2,4-
dimethyl-3-heptanone.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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